4-amino-5-(5-chloro-2-methoxyphenyl)-4H-1,2,4-triazole-3-thiol
Overview
Description
4-amino-5-(5-chloro-2-methoxyphenyl)-4H-1,2,4-triazole-3-thiol is a useful research compound. Its molecular formula is C9H9ClN4OS and its molecular weight is 256.71 g/mol. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial Activities
4-amino-5-(5-chloro-2-methoxyphenyl)-4H-1,2,4-triazole-3-thiol derivatives have been synthesized and investigated for their potential in antimicrobial activities. The derivatives, including Schiff base and Mannich base derivatives, have been screened and some displayed good or moderate activities against various microorganisms, indicating their potential in antimicrobial treatments (Bektaş et al., 2007).
Corrosion Inhibition
The compound has been studied for its ability to inhibit corrosion of mild steel in a corrosive environment. Research has shown that this compound demonstrates significant inhibition efficiency against corrosion, suggesting its application in protecting metals from corrosion (Al-amiery et al., 2020).
Molecular Docking Studies
The compound has been part of molecular docking studies to assess its biological potential. These studies help understand the likelihood of interaction with various biological targets, indicating its potential for developing new substances with specific pharmacological activity (Fedotov et al., 2022).
Mechanism of Action
- Its role involves modulating neurotransmitter release, particularly acetylcholine, and influencing cognitive functions such as learning and memory .
- The compound’s interaction with the receptor results in improved working memory and cognitive function .
- By enhancing cholinergic transmission, this compound counteracts cognitive deficits associated with cholinergic hypofunction .
- Impact on Bioavailability : High bioavailability ensures effective central nervous system penetration .
Target of Action
Mode of Action
Biochemical Pathways
Pharmacokinetics
Result of Action
Properties
IUPAC Name |
4-amino-3-(5-chloro-2-methoxyphenyl)-1H-1,2,4-triazole-5-thione |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9ClN4OS/c1-15-7-3-2-5(10)4-6(7)8-12-13-9(16)14(8)11/h2-4H,11H2,1H3,(H,13,16) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RIGKHYQZOWIXJP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)Cl)C2=NNC(=S)N2N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9ClN4OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
256.71 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
